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Compound of Interest

Compound Name: 2-Isopropoxyethanamine

Cat. No.: B1332123

An In-depth Technical Guide to the Safety of 2-Isopropoxyethanamine

This technical guide provides comprehensive safety information for 2-lsopropoxyethanamine
(CAS No. 81731-43-3), intended for researchers, scientists, and professionals in drug
development. The information is compiled from various Safety Data Sheets (SDS) and
regulatory guidelines to ensure a thorough understanding of the substance's hazards, handling,
and emergency procedures.

Chemical and Physical Properties

This section summarizes the key physical and chemical properties of 2-

Isopropoxyethanamine. This data is crucial for understanding its behavior under various
laboratory conditions.
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Property Value Source(s)

Molecular Formula CsHisNO [1112113114]

Molecular Weight 103.16 g/mol [1103114]

Appearance Clear, colc?rle.ss to almost 3]
colorless liquid

Boiling Point 120°C [3]

Density 0.84 g/cm?3 [3]

Flash Point 26.9°C (closed cup) [3]

Vapor Pressure

11.4 mmHg at 25°C

[3]

IUPAC Name

2-(propan-2-yloxy)ethan-1-

amine

[1]

Synonyms

2-Aminoethyl Isopropyl Ether,

2-Isopropoxyethylamine

[2](5]

Hazard Identification and Classification

2-Isopropoxyethanamine is classified as a hazardous substance under the Globally

Harmonized System (GHS). The primary hazards are its flammability and corrosivity.[1]
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Hazard Classification GHS Category Hazard Statement

H226: Flammable liquid and

Flammable liquids Category 3
vapour
i S H314: Causes severe skin
Skin corrosion/irritation Sub-category 1B/1C
burns and eye damage
Serious eye damage/eye H318: Causes serious eye
o Category 1
irritation damage
) o H317: May cause an allergic
Skin sensitization Category 1 _ ,
skin reaction
- o H335: May cause respiratory
Specific target organ toxicity Category 3 (Resp.)

irritation

Source: Aggregated GHS information from multiple notifications.[1]

The logical flow from hazard classification to the communication elements required on labels
and SDSs is visualized in the diagram below.

Caption: GHS Hazard Communication Workflow for 2-Isopropoxyethanamine.

Experimental Protocols for Hazard Determination

The GHS classifications are based on standardized experimental protocols. While the specific
test results for 2-lsopropoxyethanamine are not publicly available, the methodologies are
well-defined by international guidelines.

Flammability Testing

The classification as a "Flammable Liquid, Category 3" indicates a flash point between 23°C
and 60°C.[6][7] This is determined using methods described in the UN Manual of Tests and
Criteria.[8][9][10]

¢ Objective: To determine the lowest temperature at which a liquid gives off sufficient vapor to
form an ignitable mixture with air.
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» Methodology: A sample of the liquid is placed in a closed-cup test apparatus. The
temperature of the sample is gradually increased, and an ignition source is periodically
introduced into the vapor space above the liquid. The flash point is the lowest temperature at
which a flash is observed. The UN Manual of Tests and Criteria specifies the precise
apparatus (e.g., Pensky-Martens, Abel, Tag) and procedure to be used.[8][9]

Skin Corrosion Testing

The classification "Causes severe skin burns and eye damage” (H314) is based on the
substance's ability to cause irreversible skin damage.[1][11] Standard protocols for this
determination are provided by the Organisation for Economic Co-operation and Development
(OECD).

o Objective: To determine if a substance causes irreversible damage to the skin.[11][12]

 In Vivo Methodology (OECD Guideline 404): This traditional method involves applying the
test substance to a small area of skin on a test animal (typically an albino rabbit) for up to
four hours.[12][13] The skin is then observed for up to 14 days for signs of irreversible
damage, such as ulcers, bleeding, bloody scabs, and scars.[12] To improve animal welfare, a
tiered testing strategy is recommended, starting with in vitro methods.[12][14]

« In Vitro Methodology (OECD Guideline 431): This non-animal method uses a reconstructed
human epidermis (RhE) model, which mimics the properties of the human outer skin layers.
[15][16] The test substance is applied to the RhE tissue surface.[15][16] Skin corrosion is
identified by the substance's ability to decrease cell viability below a certain threshold, which
is measured using a colorimetric assay (e.g., MTT assay).[11][16] A positive result in this test
can classify a substance as corrosive without requiring animal testing.[17]

Toxicological Information

Detailed quantitative toxicological studies such as LD50 (lethal dose, 50%) or LC50 (lethal
concentration, 50%) for 2-lIsopropoxyethanamine are not available in the consulted public
data sheets. The primary health hazards are based on its corrosive properties and potential for
respiratory irritation and skin sensitization.[1]
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Exposure Route

Effect

Inhalation

May cause respiratory irritation.[1]

Skin Contact

Causes severe skin burns and damage.[1] May

cause an allergic skin reaction.[1]

Eye Contact

Causes serious eye damage.[1]

Ingestion

Harmful if swallowed; causes burns to the

gastrointestinal tract.

First Aid Measures

Immediate action is critical in case of exposure. Personnel should be familiar with these

procedures before handling the chemical.
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Exposure Route First Aid Protocol

Show the Safety Data Sheet to the medical

General _ '
professional in attendance.[18][19]
Move the person to fresh air. If breathing has
) stopped or is difficult, provide artificial
Inhalation

respiration or oxygen.[19][20] Get immediate
medical attention.[19][20]

Immediately remove all contaminated clothing.
) [19][20] Rinse the affected skin with large
Skin Contact ]
amounts of water for at least 15 minutes.[20]

Seek immediate medical attention.[20]

Immediately rinse with plenty of water, also
under the eyelids, for at least 15 minutes.[20]

Eye Contact Remove contact lenses if present and easy to
do.[20] Continue rinsing and get immediate
medical attention.[19][20]

Rinse mouth with water.[20] Do NOT induce
Ingestion vomiting.[20] Call a physician or poison control

center immediately.[21]

Handling, Storage, and Personal Protection
Safe Handling

Work under a chemical fume hood.[19]

Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mist.[20][22]
Keep away from heat, sparks, open flames, and other ignition sources.[19][22]
Use explosion-proof equipment and non-sparking tools.[5][20]

Take precautionary measures against static discharge.[19][22]

Wash hands thoroughly after handling.[18]

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.sigmaaldrich.com/sds/aldrich/107891
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/471291
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/471291
https://www.fishersci.com/store/msds?partNumber=AAB23748AK&productDescription=3-ISOPROPOXYPROPLAMINE+9+250ML&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/471291
https://www.fishersci.com/store/msds?partNumber=AAB23748AK&productDescription=3-ISOPROPOXYPROPLAMINE+9+250ML&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/471291
https://www.fishersci.com/store/msds?partNumber=AAB23748AK&productDescription=3-ISOPROPOXYPROPLAMINE+9+250ML&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB23748AK&productDescription=3-ISOPROPOXYPROPLAMINE+9+250ML&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB23748AK&productDescription=3-ISOPROPOXYPROPLAMINE+9+250ML&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB23748AK&productDescription=3-ISOPROPOXYPROPLAMINE+9+250ML&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB23748AK&productDescription=3-ISOPROPOXYPROPLAMINE+9+250ML&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/471291
https://www.fishersci.com/store/msds?partNumber=AAB23748AK&productDescription=3-ISOPROPOXYPROPLAMINE+9+250ML&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB23748AK&productDescription=3-ISOPROPOXYPROPLAMINE+9+250ML&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB23748AK&productDescription=3-ISOPROPOXYPROPLAMINE+9+250ML&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC352942500&productDescription=ISOPHORONDIAMINE%2C+MIXTURE+250M&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/471291
https://www.fishersci.com/store/msds?partNumber=AAB23748AK&productDescription=3-ISOPROPOXYPROPLAMINE+9+250ML&vendorId=VN00024248&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-8706-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzc0NTl8YXBwbGljYXRpb24vcGRmfGFHTmpMMmhqWVM4NU1UYzRPVE16TXprMU5EZzJMMU5FUWw4NE56QTJYMGRDWDBWT0xuQmtaZ3wwNmY1MDlkNDAzZmFkM2Q4MDNlZWI1ZmM5ZTAwZjgxYWQzOWMyMDBmNDkwNGViZDk0MGNhODlkZjM0OGRjMWQ0
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/471291
https://www.carlroth.com/medias/SDB-8706-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzc0NTl8YXBwbGljYXRpb24vcGRmfGFHTmpMMmhqWVM4NU1UYzRPVE16TXprMU5EZzJMMU5FUWw4NE56QTJYMGRDWDBWT0xuQmtaZ3wwNmY1MDlkNDAzZmFkM2Q4MDNlZWI1ZmM5ZTAwZjgxYWQzOWMyMDBmNDkwNGViZDk0MGNhODlkZjM0OGRjMWQ0
https://www.echemi.com/sds/2-isopropoxy-ethylamine-pid_Rock29762.html
https://www.fishersci.com/store/msds?partNumber=AAB23748AK&productDescription=3-ISOPROPOXYPROPLAMINE+9+250ML&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/471291
https://www.carlroth.com/medias/SDB-8706-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzc0NTl8YXBwbGljYXRpb24vcGRmfGFHTmpMMmhqWVM4NU1UYzRPVE16TXprMU5EZzJMMU5FUWw4NE56QTJYMGRDWDBWT0xuQmtaZ3wwNmY1MDlkNDAzZmFkM2Q4MDNlZWI1ZmM5ZTAwZjgxYWQzOWMyMDBmNDkwNGViZDk0MGNhODlkZjM0OGRjMWQ0
https://www.sigmaaldrich.com/sds/aldrich/107891
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332123?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Storage Conditions

o Store in a cool, dry, and well-ventilated place.[19][20]
» Keep container tightly closed.[19][22]
o Store locked up.[20][21]

o Keep away from oxidizing agents.[22]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear tightly fitting safety goggles and a face shield.[21]

o Skin Protection: Wear impervious, chemical-resistant gloves (e.g., nitrile rubber) and
protective clothing to prevent skin contact.[21]

o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator with an appropriate cartridge (e.g., organic vapor).[21]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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